Cas no 113518-51-7 (Acetamide,N-(2-nitrophenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetamide,N-(2-nitrophenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 113518-51-7
• MF: C₂₁H₁₆N₆O₃S
• MW: 432.455142021179
• CID: 200007
• PubChem ID: 3087159
• Update Time: 2025-04-19

Acetamide,N-(2-nitrophenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-nitrophenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• N-(2-nitrophenyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(2-Nitrophenyl)-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)acetamide
• Acetamide, N-(2-nitrophenyl)-2-((4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)-
• BRN 5174257
• DTXSID60150439
• AKOS000589455
• 113518-51-7
• Acetamide, N-(2-nitrophenyl)-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)-

• Inchi： 1S/C21H16N6O3S/c28-19(23-17-8-4-5-9-18(17)27(29)30)14-31-21-25-24-20(15-10-12-22-13-11-15)26(21)16-6-2-1-3-7-16/h1-13H,14H2,(H,23,28)
• InChI Key： ACODQRNBMSPJHN-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1[N+](=O)[O-])=O)C1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 432.10068
• Monoisotopic Mass: 432.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.42
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.719
• PSA: 115.84